Cas no 572-59-8 (Epiquinidine)

• Product Name: Epiquinidine
• CAS No: 572-59-8
• MF: C₂₀H₂₄N₂O₂
• MW: 324.41700
• MDL: MFCD19686977
• CID: 946706
• PubChem ID: 94175
• Update Time: 2024-02-29

Epiquinidine Chemical and Physical Properties

Names and Identifiers

• (9R)-6'-methoxycinchonan-9-ol
• 9-epi-Quinidine
• (R)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol
• Epiquinidine
• GNF-Pf-180

• MDL： MFCD19686977
• Inchi： InChI=1S/C20H24N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3
• InChI Key： LOUPRKONTZGTKE-UHFFFAOYSA-N
• SMILES： COc1ccc2nccc(C(O)C3CC4CCN3CC4C=C)c2c1 |TLB:20:19:16.15:13.12,10:12:19.18:16.15|

Computed Properties

• Exact Mass: 324.18400
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.1294 (rough estimate)
• Melting Point: 111-113°
• Boiling Point: 462.75°C (rough estimate)
• Refractive Index: 1.5700 (estimate)
• PSA: 45.59000
• LogP: 3.11110
• Specific Rotation: D25 +107.8° (c = 1.02 in ethanol)

Epiquinidine Security Information

• Hazard Category Code： 22-42/43
• Safety Instruction： 22-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids